Cas no 1204298-47-4 (6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid)
1204298-47-4 structure
Product Name:6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid
CAS No:1204298-47-4
Molecular Formula:C9H4F3NO3
Molecular Weight:231.128172874451
MDL:MFCD16653369
CID:5041606
PubChem ID:45496739
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid Properties
Names and Identifiers
-
- 6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid
- 6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid
-
- MDL： MFCD16653369
- InChIKey： WILVLFLFYQJSBL-UHFFFAOYSA-N
- Inchi： 1S/C9H4F3NO3/c10-9(11,12)4-1-2-5-6(3-4)13-16-7(5)8(14)15/h1-3H,(H,14,15)
- SMILES： FC(C1C=CC2=C(C(=O)O)ON=C2C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 1
- Heavy Atom Count: 16
- Complexity: 294
- XLogP3: 2.5
- Topological Polar Surface Area: 63.3
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01AR3V-50mg |
6-(TRIFLUOROMETHYL)-2,1-BENZISOXAZOLE-3-CARBOXYLIC ACID |
1204298-47-4 | 95% | 50mg |
$306.00 | ||
| Enamine | EN300-237144-0.05g |
6-(trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 0.05g |
$205.0 | 2024-06-19 | |
| Life Chemicals | F2167-0174-0.25g |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid |
1204298-47-4 | 95%+ | 0.25g |
$728.0 | 2023-09-06 | |
| TRC | T274881-100mg |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid |
1204298-47-4 | 100mg |
$ 115.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312401-1g |
6-(Trifluoromethyl)-2,1-benzoxazole-3-carboxylic acid |
1204298-47-4 | 95% | 1g |
￥9354.00 |
6-(trifluoromethyl)-2,1-benzisoxazole-3-carboxylic acid Related Literature
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Guang-Zu Wang,De-Guang Liu,Meng-Ting Liu,Yao Fu Green Chem., 2021,23, 5082-5087
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Micholas Dean Smith,J. Srinivasa Rao,Luis Cruz Phys. Chem. Chem. Phys., 2014,16, 13069-13073
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Kaixiang Huang,Lushan Zhou,Kristen Alanis,Jianghui Hou,Lane A. Baker Chem. Sci., 2020,11, 1307-1315
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Atefeh Taheri Dalton Trans., 2014,43, 17856-17863
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Vitaly I. Korepanov,Daria M. Sedlovets Analyst, 2018,143, 2674-2679
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Yi Han,Yi Xu,Yuan Liu,Qi Wang,Zhijian Zhang,Zhangyu Wang J. Mater. Chem. A, 2013,1, 10228-10233
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Sreeprasanth Pulinthanathu Sree,J. Dendooven,L. Geerts,R. K. Ramachandran,E. Javon,F. Ceyssens,E. Breynaert,C. E. A. Kirschhock,R. Puers,T. Altantzis,G. Van Tendeloo,S. Bals,C. Detavernier,J. A. Martens J. Mater. Chem. A, 2017,5, 19007-19016
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Maryam Davaritouchaee,William C. Hiscox,Evan Terrell,Shulin Chen Green Chem., 2020,22, 1182-1197
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